Cas no 1805240-91-8 (Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate)

Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate is a fluorinated pyridine derivative with a versatile structure, featuring both amino and difluoromethyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the diamino substitution offers reactivity for further derivatization. The ethyl ester moiety provides solubility in organic solvents, facilitating synthetic applications. Its well-defined structure and functional group compatibility make it a valuable intermediate for the development of novel compounds with potential therapeutic or pesticidal properties.

Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate structure

1805240-91-8 structure

Product Name:Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate

CAS No:1805240-91-8

MF:C₁₀H₁₃F₂N₃O₂

MW:245.225929021835

CID:4849840

Update Time:2025-06-13

Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate
- Inchi： 1S/C10H13F2N3O2/c1-2-17-6(16)3-5-4-15-10(14)7(8(5)13)9(11)12/h4,9H,2-3H2,1H3,(H4,13,14,15)
- InChI Key： FMZQWPGXUPMBPW-UHFFFAOYSA-N
- SMILES： FC(C1C(N)=NC=C(CC(=O)OCC)C=1N)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 266
XLogP3: 0.6
Topological Polar Surface Area: 91.2

Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029073971-250mg	Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate	1805240-91-8	97%	250mg	$489.60	2022-04-01
Alichem	A029073971-500mg	Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate	1805240-91-8	97%	500mg	$790.55	2022-04-01
Alichem	A029073971-1g	Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate	1805240-91-8	97%	1g	$1,490.00	2022-04-01

Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate Related Literature

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2. Acenaphthenic hopanoids, a novel series of aromatised

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4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

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5. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993

Additional information on Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate

Recent Advances in the Study of Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate (CAS: 1805240-91-8)

Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate (CAS: 1805240-91-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This pyridine derivative, characterized by its unique difluoromethyl and amino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its role as a key intermediate in the development of novel pharmaceutical agents.

The compound's structural features, particularly the presence of the difluoromethyl group, contribute to its enhanced metabolic stability and bioavailability, making it an attractive candidate for drug development. Researchers have explored its utility in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent JAK2 inhibitors, which are being investigated for their potential in treating myeloproliferative disorders.

In addition to its pharmacological applications, Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate has also been studied for its chemical reactivity and potential in organic synthesis. A 2023 study in Organic Letters detailed a novel catalytic method for the functionalization of this compound, enabling the efficient introduction of various substituents at the 5-position of the pyridine ring. This advancement opens new avenues for the design of structurally diverse analogs with tailored biological activities.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research aims to address these issues through structure-activity relationship (SAR) studies and the development of more selective derivatives. The compound's versatility and the growing body of research surrounding it underscore its importance as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate (CAS: 1805240-91-8) represents a promising scaffold for the development of novel therapeutic agents. Continued research into its synthetic applications and biological activities is expected to yield significant advancements in the field of chemical biology and medicinal chemistry.